Cas no 900878-21-9 (1-methyl-4-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazine)

• Product Name: 1-methyl-4-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazine
• CAS No: 900878-21-9
• MF: C₂₄H₂₅N₅
• MW: 383.488804578781
• CID: 5425064
• Update Time: 2025-10-09

1-methyl-4-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(4-methylpiperazin-1-yl)-3,5-diphenylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 2-methyl-7-(4-methyl-1-piperazinyl)-3,5-diphenyl-
• 1-methyl-4-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazine

• Inchi： 1S/C24H25N5/c1-18-23(20-11-7-4-8-12-20)24-25-21(19-9-5-3-6-10-19)17-22(29(24)26-18)28-15-13-27(2)14-16-28/h3-12,17H,13-16H2,1-2H3
• InChI Key： NQQIOUQMTMUKLZ-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCN(C)CC1)=CC(C1=CC=CC=C1)=N2

Additional information on 1-methyl-4-{2-methyl-3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazine

Recent Advances in the Study of 1-methyl-4-{2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine (CAS: 900878-21-9)

The compound 1-methyl-4-{2-methyl-3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine (CAS: 900878-21-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. Recent studies have focused on its potential applications in oncology and inflammatory diseases, owing to its unique structural features that allow for selective binding to various protein kinases.

Structural analysis reveals that the pyrazolo[1,5-a]pyrimidine core serves as an excellent ATP-mimetic moiety, while the 1-methylpiperazine substituent at the 7-position enhances solubility and provides additional interactions with kinase hinge regions. The 3,5-diphenyl substitution pattern has been shown to confer selectivity against specific kinase families, making this compound particularly interesting for targeted therapy development.

Recent pharmacological evaluations (2023-2024) demonstrate that derivatives of 900878-21-9 exhibit potent inhibitory activity against several clinically relevant kinases, including FLT3, JAK2, and CDK family members. In particular, one optimized analog showed IC50 values below 10 nM against FLT3-ITD mutants, which are frequently observed in acute myeloid leukemia. The compound's pharmacokinetic profile in rodent models suggests favorable oral bioavailability (F > 60%) and reasonable half-life (t1/2 ≈ 4-6 hours).

Mechanistic studies using X-ray crystallography have elucidated the binding mode of 900878-21-9 derivatives in kinase active sites. The 2-methyl group on the pyrazolo[1,5-a]pyrimidine core creates a favorable hydrophobic interaction with a conserved residue in the kinase hinge region, while the N-methylpiperazine group extends into the solvent-exposed region, potentially allowing for further modifications to improve selectivity.

Current research directions include structure-activity relationship (SAR) studies to optimize potency and selectivity, as well as the development of prodrug strategies to improve aqueous solubility. Several pharmaceutical companies have included this scaffold in their kinase inhibitor pipelines, with one candidate currently in preclinical evaluation for myeloproliferative disorders.

Toxicity profiles from recent in vivo studies show that the core structure is generally well-tolerated at therapeutic doses, with some dose-dependent hepatotoxicity observed at higher concentrations. Researchers are investigating structural modifications to mitigate this effect while maintaining the compound's potent kinase inhibition properties.

The synthetic accessibility of 900878-21-9 derivatives has been improved through recent methodological advances. A 2024 publication describes a streamlined three-component coupling approach that reduces the synthetic steps from seven to four, significantly improving the yield (from 32% to 68% overall) while maintaining high purity (>99%). This development is particularly important for scaling up production for clinical trials.

Future research directions may explore the application of this scaffold beyond kinase inhibition, as preliminary data suggest potential activity against other target classes such as bromodomain-containing proteins and phosphodiesterases. The versatility of the pyrazolo[1,5-a]pyrimidine core positions 900878-21-9 as a valuable template for multifargeted drug discovery efforts.